Cas no 171257-01-5 (Azepan-3-one)

• Product Name: Azepan-3-one
• CAS No: 171257-01-5
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD19219345
• CID: 2098588
• PubChem ID: 15793166
• Update Time: 2025-08-05

Azepan-3-one Chemical and Physical Properties

Names and Identifiers

• perhydro-azepin-3-one
• azepan-3-one
• 3H-Azepin-3-one, hexahydro-
• FCH954133
• Azepan-3-one

• MDL： MFCD19219345
• Inchi： 1S/C6H11NO/c8-6-3-1-2-4-7-5-6/h7H,1-5H2
• InChI Key： XYGKKJHGZOGVBL-UHFFFAOYSA-N
• SMILES： O=C1CNCCCC1

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes